Cas no 2171948-87-9 (5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171948-87-9
• MF: C₇H₉F₃N₄S
• MW: 238.233369588852
• CID: 5949374
• PubChem ID: 165598537
• Update Time: 2025-05-20

5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596430
• 2171948-87-9

• Inchi： 1S/C7H9F3N4S/c1-3-5(6(11)15)12-13-14(3)4(2)7(8,9)10/h4H,1-2H3,(H2,11,15)
• InChI Key： ZFCUCZYNGKGSLX-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C)N(C(C)C(F)(F)F)N=N1)N

Computed Properties

• Exact Mass: 238.05000196g/mol
• Monoisotopic Mass: 238.05000196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide

5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171948-87-9): A Comprehensive Overview

The compound 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171948-87-9) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This molecule, characterized by its unique triazole core and trifluoromethyl substituents, exhibits a range of intriguing properties that make it a valuable candidate for various applications.

One of the most notable features of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide is its structural versatility. The presence of the carbothioamide group enhances its potential for forming hydrogen bonds, which is crucial for interactions with biological targets. Researchers have explored its utility in the development of novel antimicrobial agents, given the increasing global concern over antibiotic resistance. The triazole moiety, in particular, is known for its bioisosteric properties, often mimicking other functional groups in drug design.

In the agrochemical sector, 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide has shown promise as a potential pesticide intermediate. The trifluoromethyl group is a common feature in many modern agrochemicals due to its ability to improve metabolic stability and bioavailability. This compound's unique structure could lead to the development of more efficient and environmentally friendly crop protection solutions, addressing the growing demand for sustainable agriculture practices.

The synthesis of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide typically involves multi-step organic reactions, including the formation of the triazole ring and subsequent introduction of the carbothioamide functionality. Researchers have optimized these processes to achieve high yields and purity, making the compound more accessible for further studies. Its CAS No. 2171948-87-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide. Molecular docking studies suggest that it may bind effectively to specific enzyme active sites, opening new avenues for drug discovery. This aligns with the current trend of using AI-driven drug design to accelerate the identification of potential therapeutic candidates.

The stability and solubility profile of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide have also been subjects of investigation. Preliminary data indicate that it exhibits moderate solubility in common organic solvents, which is advantageous for formulation development. Its stability under various pH conditions makes it a robust candidate for further pharmaceutical or agrochemical applications.

As the scientific community continues to explore the potential of 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide, its role in addressing global challenges such as antimicrobial resistance and food security becomes increasingly apparent. The compound's unique combination of functional groups positions it as a versatile building block for future innovations in chemistry and biology.

In conclusion, 5-methyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171948-87-9) represents a fascinating area of research with broad implications across multiple industries. Its structural features, combined with its potential applications, make it a compound worth watching in the coming years as new discoveries unfold.